Cas no 2383904-53-6 (1-Chloro-5-iodo-2-methoxy-3-methylbenzene)

• Product Name: 1-Chloro-5-iodo-2-methoxy-3-methylbenzene
• CAS No: 2383904-53-6
• MF: C₈H₈ClIO
• MW: 282.51
• CID: 5080966
• Update Time: 2025-11-02

1-Chloro-5-iodo-2-methoxy-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-5-iodo-2-methoxy-3-methylbenzene

• Inchi： 1S/C8H8ClIO/c1-5-3-6(10)4-7(9)8(5)11-2/h3-4H,1-2H3
• InChI Key： HYONRDMJSKNRRW-UHFFFAOYSA-N
• SMILES： O(C1C(=CC(I)=CC=1C)Cl)C

Additional information on 1-Chloro-5-iodo-2-methoxy-3-methylbenzene

Comprehensive Guide to 1-Chloro-5-iodo-2-methoxy-3-methylbenzene (CAS No. 2383904-53-6): Properties, Applications, and Market Insights

1-Chloro-5-iodo-2-methoxy-3-methylbenzene (CAS No. 2383904-53-6) is a halogenated aromatic compound with significant potential in organic synthesis and pharmaceutical research. This compound, characterized by its unique substitution pattern of chlorine, iodine, methoxy, and methyl groups, has garnered attention for its versatility in cross-coupling reactions and as a building block for complex molecules. In this article, we delve into its chemical properties, synthetic applications, and emerging trends in the chemical industry.

The molecular structure of 1-Chloro-5-iodo-2-methoxy-3-methylbenzene features a benzene ring substituted with chlorine at position 1, iodine at position 5, a methoxy group at position 2, and a methyl group at position 3. This arrangement enhances its reactivity in palladium-catalyzed reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in drug discovery and material science. Researchers often seek halogenated benzene derivatives like this compound for their ability to introduce functional groups into target molecules efficiently.

One of the most searched questions in the context of halogenated aromatic compounds is: "What are the best methods for synthesizing iodo- and chloro-substituted benzenes?" The answer often involves the use of 1-Chloro-5-iodo-2-methoxy-3-methylbenzene as a precursor due to its stability and reactivity. Recent studies highlight its role in the development of fluorescent dyes and OLED materials, aligning with the growing demand for advanced electronic and optoelectronic devices.

From an industrial perspective, the demand for 1-Chloro-5-iodo-2-methoxy-3-methylbenzene is rising, particularly in the pharmaceutical sector. Its application in the synthesis of active pharmaceutical ingredients (APIs) and intermediates makes it a valuable asset for drug manufacturers. The compound's compatibility with modern green chemistry protocols, such as solvent-free reactions and catalytic processes, further enhances its appeal in sustainable chemical production.

Another trending topic is the use of halogenated compounds in agrochemicals. While 1-Chloro-5-iodo-2-methoxy-3-methylbenzene is not directly used in pesticides, its derivatives contribute to the development of novel herbicides and fungicides. This connection to agricultural chemistry underscores the compound's broader significance beyond pharmaceuticals.

For researchers and procurement specialists, understanding the storage and handling of 1-Chloro-5-iodo-2-methoxy-3-methylbenzene is critical. The compound should be stored in a cool, dry place, away from light and moisture, to maintain its stability. Safety data sheets (SDS) provide detailed guidelines for its safe use in laboratories and industrial settings.

In conclusion, 1-Chloro-5-iodo-2-methoxy-3-methylbenzene (CAS No. 2383904-53-6) is a multifaceted compound with wide-ranging applications in organic synthesis, pharmaceuticals, and material science. Its unique properties and compatibility with modern synthetic methods make it a sought-after reagent in both academic and industrial research. As the chemical industry continues to evolve, this compound is poised to play a pivotal role in the development of next-generation materials and therapeutics.